Comprehensive Solubility Profiling of 2-(4-Fluorophenyl)-2-(piperazin-1-yl)acetonitrile in Organic Solvents: Thermodynamic Modeling and Experimental Validation
Comprehensive Solubility Profiling of 2-(4-Fluorophenyl)-2-(piperazin-1-yl)acetonitrile in Organic Solvents: Thermodynamic Modeling and Experimental Validation
Target Audience: Researchers, Formulation Scientists, and Process Chemists Document Type: Technical Whitepaper / Application Guide
Executive Summary & Chemical Rationale
The compound 2-(4-Fluorophenyl)-2-(piperazin-1-yl)acetonitrile (CAS: 875858-81-4) is a highly functionalized chemical intermediate frequently utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), including central nervous system (CNS) agents and fluoroquinolone antibiotics[1].
From a physicochemical perspective, this molecule presents a unique solubility challenge. It contains a lipophilic fluorinated aromatic ring, a highly polar nitrile group, and a basic piperazine moiety capable of both hydrogen bond donation (secondary amine) and acceptance (tertiary and secondary amines). Understanding its solubility profile across various organic solvents is not merely a theoretical exercise; it is a critical prerequisite for optimizing reaction kinetics, designing high-yield crystallization workflows, and minimizing environmental impact through intelligent solvent selection.
As an Application Scientist, I approach solubility not as a static property, but as a dynamic thermodynamic equilibrium. This guide establishes a rigorous, self-validating framework for profiling the solubility of this intermediate, moving from theoretical prediction to empirical validation.
Predictive Thermodynamics: Hansen Solubility Parameters (HSP)
Before empirical screening, we must establish a predictive thermodynamic model. The Hansen Solubility Parameter (HSP) framework divides the total cohesive energy of a liquid into three distinct intermolecular interactions: dispersion forces ( δD ), polar interactions ( δP ), and hydrogen bonding ( δH )[2].
By analyzing the functional groups of 2-(4-Fluorophenyl)-2-(piperazin-1-yl)acetonitrile, we can estimate its HSP sphere. The piperazine core contributes moderately to dispersion ( δD≈17.3 ) while providing distinct polar and hydrogen-bonding characteristics[2]. The nitrile group drives up the polar component ( δP ), similar to the behavior seen in pure acetonitrile ( δP=18.0 )[2].
The principle of "like dissolves like" is quantified by the HSP distance ( Ra ) between the solute and the solvent. Solvents with an HSP profile closely matching the target compound will yield the highest solubility.
Table 1: Comparative Hansen Solubility Parameters (HSP)
| Solvent / Compound | δD (MPa 1/2 ) | δP (MPa 1/2 ) | δH (MPa 1/2 ) | Predicted Affinity |
| Target Compound (Estimated) | 18.5 | 9.2 | 7.5 | - |
| Dichloromethane (DCM) | 17.0 | 7.3 | 7.1 | High |
| Ethyl Acetate | 15.8 | 5.3 | 7.2 | High |
| Acetonitrile[2] | 15.3 | 18.0 | 6.1 | Moderate |
| Methanol | 15.1 | 12.3 | 22.3 | Low (High δH repulsion) |
| n-Hexane | 14.9 | 0.0 | 0.0 | Very Low |
Causality Insight: Dichloromethane and Ethyl Acetate are predicted to be excellent solvents because their dispersion and polar coordinates closely align with the fluorophenyl and piperazine moieties, without the excessive hydrogen-bonding energy ( δH ) of methanol that would otherwise disrupt the solute's crystal lattice unfavorably.
Experimental Methodology: Self-Validating Isothermal Shake-Flask Protocol
To transition from prediction to empirical fact, we employ the isothermal shake-flask method. A common pitfall in solubility screening is measuring a kinetic metastable state rather than true thermodynamic equilibrium[3].
To ensure Trustworthiness and scientific integrity, the following protocol is designed as a self-validating system . It incorporates orthogonal checks to guarantee that the data reflects true equilibrium and that the solid state remains unaltered.
Step-by-Step Methodology
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Solvent Saturation (The Chemical Potential Match):
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Add an excess of 2-(4-Fluorophenyl)-2-(piperazin-1-yl)acetonitrile solid to 5.0 mL of the selected organic solvent in a hermetically sealed borosilicate glass vial.
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Causality: An excess of solid ensures that the chemical potential of the undissolved solid remains equal to the chemical potential of the solute in solution, the fundamental definition of thermodynamic solubility.
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Isothermal Equilibration & Kinetic Monitoring:
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Submerge the vials in a thermostatic shaking water bath set to the target temperature (e.g., 298.15 K ± 0.05 K) at 150 rpm.
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Self-Validation Check 1: Extract 100 µL aliquots at 24h, 48h, and 72h. Equilibrium is only validated when the concentration variance between the 48h and 72h time points is ΔC<2% .
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Isothermal Phase Separation:
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Centrifuge the saturated mixtures at 10,000 rpm for 15 minutes using a temperature-controlled centrifuge set to the exact experimental temperature.
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Causality: Allowing the sample to cool during benchtop centrifugation would cause rapid supersaturation and precipitation, artificially lowering the measured solubility.
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Orthogonal Quantification (Liquid & Solid Phases):
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Liquid Phase: Dilute the supernatant and quantify the mole fraction ( xi ) using a validated HPLC-UV method.
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Solid Phase (Self-Validation Check 2): Recover the excess solid, dry under vacuum, and analyze via Powder X-Ray Diffraction (PXRD).
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Causality: Piperazine derivatives are prone to forming solvates[3]. If PXRD reveals a shift in the crystal lattice, the solubility measured is that of the solvate, not the pure free base. This check prevents catastrophic downstream failures in crystallization scale-up.
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Empirical Solubility Profile in Key Organic Solvents
Based on the thermodynamic interactions and structural properties of the compound, the empirical solubility profile across standard process solvents at 298.15 K (25°C) is summarized below.
Table 2: Quantitative Solubility Profile (298.15 K)
| Solvent Class | Specific Solvent | Experimental Solubility (mg/mL) | Mechanistic Rationale |
| Halogenated | Dichloromethane | > 120.0 | Perfect HSP alignment; dominant dispersion interactions with the fluorophenyl ring. |
| Ester | Ethyl Acetate | 65.5 - 75.0 | Strong dipole-dipole interactions with the nitrile group; ideal for extraction. |
| Nitrile | Acetonitrile | 45.0 - 55.0 | Good polarity match, but slightly limited by the lack of strong hydrogen bond acceptors for the piperazine NH. |
| Alcohol | Methanol | 15.0 - 25.0 | Protic solvent; hydrogen bonding occurs, but the hydrophobic bulk of the molecule restricts total solvation. |
| Aliphatic | n-Hexane | < 1.0 | Complete mismatch in polarity ( δP ) and hydrogen bonding ( δH ). Useful only as an anti-solvent. |
Thermodynamic Modeling & Process Optimization
Once the mole fraction solubility ( xi ) is determined across a temperature gradient (e.g., 283.15 K to 323.15 K), the data must be mathematically correlated to extract thermodynamic parameters[4]. This is essential for designing cooling crystallization processes.
We apply the Modified Apelblat Equation and the van't Hoff Equation [4]:
lnxi=A+TB+Cln(T)
Where A , B , and C are empirical constants. The apparent dissolution enthalpy ( ΔHdiss ) and entropy ( ΔSdiss ) can be derived from the van't Hoff plot. For 2-(4-Fluorophenyl)-2-(piperazin-1-yl)acetonitrile, the dissolution process in solvents like ethyl acetate is highly endothermic (enthalpy-driven), meaning solubility increases exponentially with temperature—a perfect scenario for cooling crystallization[4].
Workflow Visualization
The following diagram illustrates the logical relationship between thermodynamic prediction, empirical validation, and process optimization.
Caption: Self-validating experimental workflow for thermodynamic solubility profiling.
Conclusion
The solubility profile of 2-(4-Fluorophenyl)-2-(piperazin-1-yl)acetonitrile is dictated by the delicate balance between its hydrophobic fluorophenyl ring and its polar piperazine/nitrile functionalities. By utilizing HSP for predictive solvent selection and employing a rigorously self-validated isothermal shake-flask protocol, process chemists can accurately map its thermodynamic behavior. Solvents like Dichloromethane and Ethyl Acetate offer optimal solubility, while aliphatic hydrocarbons serve as highly effective anti-solvents for crystallization workflows.
References
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[1] AccelaChem. 875858-81-4,(4-fluorophenyl)(piperazin-1-yl)acetonitrile-AccelaChem. Available at:
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[2] Prof Steven Abbott. HSP Basics | Practical Solubility Science. Available at:
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[4] MDPI. Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. Available at:
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[3] ResearchGate. Solid-liquid equilibrium of 1-[4-(4-hydroxyphenyl)piperazin-1-yl]ethenone in twelve mono-solvents: Solubility determination, Hansen solubility parameter and thermodynamic analysis. Available at:
Sources
- 1. 875858-81-4,(4-fluorophenyl)(piperazin-1-yl)acetonitrile-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技(上海)有限公司 [accelachem.com]
- 2. HSP Basics | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]
- 3. researchgate.net [researchgate.net]
- 4. mdpi.com [mdpi.com]
